Cas no 848616-44-4 (5-azaspiro[2.4]heptan-7-ylmethanol)

• Product Name: 5-azaspiro[2.4]heptan-7-ylmethanol
• CAS No: 848616-44-4
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD19226767
• CID: 4221994
• PubChem ID: 55299304
• Update Time: 2025-10-17

5-azaspiro[2.4]heptan-7-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.4]heptane-7-methanol
• (5-azaspiro[2.4]heptan-7-yl)methanol
• 5-azaspiro[2.4]heptan-7-ylmethanol
• 848616-44-4
• MFCD19226767
• SY283646
• CS-0058013
• SCHEMBL23628749
• {5-Azaspiro[2.4]heptan-7-yl}methanol
• AKOS006377332
• EN300-731625

• MDL： MFCD19226767
• Inchi： 1S/C7H13NO/c9-4-6-3-8-5-7(6)1-2-7/h6,8-9H,1-5H2
• InChI Key： BNXMOZJDQIKVLN-UHFFFAOYSA-N
• SMILES： C1C2(C(CO)CNC2)C1

Computed Properties

• Exact Mass: 127.099714038Da
• Monoisotopic Mass: 127.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 5-azaspiro[2.4]heptan-7-ylmethanol

Introduction to 5-azaspiro[2.4]heptan-7-ylmethanol (CAS No. 848616-44-4)

5-azaspiro[2.4]heptan-7-ylmethanol (CAS No. 848616-44-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of a nitrogen atom, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 5-azaspiro[2.4]heptan-7-ylmethanol is defined by a seven-membered ring fused to a four-membered ring, with a nitrogen atom at the spiro junction and a hydroxymethyl group attached to the seven-membered ring. This unique structural arrangement confers the compound with distinct physical and chemical properties, including high stability and solubility in both polar and non-polar solvents.

Recent studies have highlighted the potential of 5-azaspiro[2.4]heptan-7-ylmethanol in various biological systems. One notable area of research is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways, making them important targets for drug discovery. Research has shown that 5-azaspiro[2.4]heptan-7-ylmethanol can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits in conditions such as cardiovascular diseases, neurological disorders, and cancer.

In addition to its GPCR modulation properties, 5-azaspiro[2.4]heptan-7-ylmethanol has been investigated for its anti-inflammatory effects. Inflammatory responses are involved in numerous diseases, and compounds that can effectively reduce inflammation have significant therapeutic potential. Studies have demonstrated that 5-azaspiro[2.4]heptan-7-ylmethanol can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-azaspiro[2.4]heptan-7-ylmethanol have also been extensively studied. Its high oral bioavailability and favorable metabolic stability make it an attractive candidate for drug development. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-azaspiro[2.4]heptan-7-ylmethanol in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good safety profiles and preliminary evidence of efficacy in treating targeted conditions. These findings have paved the way for further clinical investigation, including Phase II and Phase III trials.

Beyond its therapeutic applications, 5-azaspiro[2.4]heptan-7-ylmethanol has also found use as a valuable tool in chemical biology research. Its ability to selectively modulate specific biological targets makes it an excellent probe for studying cellular processes and signaling pathways. Researchers are leveraging this compound to gain deeper insights into the mechanisms underlying various diseases, which can inform the development of new therapeutic strategies.

In conclusion, 5-azaspiro[2.4]heptan-7-ylmethanol (CAS No. 848616-44-4) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable asset in the ongoing efforts to develop novel therapeutics and advance our understanding of complex biological systems.